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Compound of Interest

Compound Name: Decanoic acid-d19

Cat. No.: B1591744

An In-depth Technical Guide to Decanoic Acid-
d19

Decanoic acid-d19 is the deuterated form of decanoic acid, a medium-chain saturated fatty
acid also known as capric acid.[1][2] In this isotopically labeled version, 19 hydrogen atoms
have been replaced by their stable isotope, deuterium.[1][3] This modification makes it an
invaluable tool in analytical chemistry, particularly in mass spectrometry-based quantification,
where it serves as an ideal internal standard.[3][4][5] Its chemical behavior is nearly identical to
its unlabeled counterpart, but its increased mass allows it to be distinguished in a mass
spectrometer.

This guide provides a comprehensive overview of the chemical properties, applications, and
relevant experimental protocols for Decanoic acid-d19, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

Decanoic acid-d19 is characterized by its specific physical and chemical properties, which are
critical for its application in laboratory settings. The compound is typically a white solid or
colorless oil at room temperature and is soluble in organic solvents but has limited solubility in
water.[1][5]
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Property

Value

Synonyms

Capric Acid-d19, Decylic Acid-d19, FA 10:0-d19

Chemical Formula

C10HD1902 / CD3(CD2)sCOOH

Molecular Weight 191.38 g/mol [2][4][5]
CAS Number 88170-22-3[2][4][5]
White solid, colorless liquid/solid mixture, or an
Appearance _
oil[1][4][5]
Melting Point 30-32 °C[6][7]
Boiling Point 268-270 °C[6][7]
Density 0.991 g/mL at 25 °C[6]
) >98% atom % D; =99% deuterated forms[2][5]
Purity
[6]
DMSO: 10 mg/mL or 130 mg/mL (with warming)
Solubility [4][8]IDMF: 25 mg/mL[5][8]Ethanol: 25 mg/mL[5]

[8]Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/mL[5][8]

Storage Conditions

Pure Form: Room temperature or -20°C[2][4]In
Solvent: -80°C (6 months) or -20°C (1 month)[4]

[9]

Core Applications in Research and Development

The primary application of Decanoic acid-d19 is its use as an internal standard for the precise

quantification of unlabeled decanoic acid in various biological matrices using gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS).[3][4][5] Stable isotope-labeled internal standards are considered the gold standard in

quantitative bioanalysis because they compensate for variability during sample preparation,

extraction, and analysis.[1][10]

Key applications include:

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.researchgate.net/publication/284728313_Seizure_control_by_decanoic_acid_through_direct_AMPA_receptor_inhibition
https://pure.royalholloway.ac.uk/en/publications/seizure-control-by-decanoic-acid-through-direct-ampa-receptor-inh/
https://pubmed.ncbi.nlm.nih.gov/26608744/
https://www.researchgate.net/publication/284728313_Seizure_control_by_decanoic_acid_through_direct_AMPA_receptor_inhibition
https://pure.royalholloway.ac.uk/en/publications/seizure-control-by-decanoic-acid-through-direct-ampa-receptor-inh/
https://pubmed.ncbi.nlm.nih.gov/26608744/
https://kcasbio.com/blogs/recognizing-the-importance-of-internal-standards-and-workflows-in-bioanalytical-lc-ms-ms/
https://pure.royalholloway.ac.uk/en/publications/seizure-control-by-decanoic-acid-through-direct-ampa-receptor-inh/
https://pubmed.ncbi.nlm.nih.gov/26608744/
https://riddlestwist.com/when-should-you-add-internal-standards-in-lc-ms-workflow/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4947032/
https://riddlestwist.com/when-should-you-add-internal-standards-in-lc-ms-workflow/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4947032/
https://riddlestwist.com/when-should-you-add-internal-standards-in-lc-ms-workflow/
https://www.researchgate.net/publication/284728313_Seizure_control_by_decanoic_acid_through_direct_AMPA_receptor_inhibition
https://pubmed.ncbi.nlm.nih.gov/26608744/
https://riddlestwist.com/when-should-you-add-internal-standards-in-lc-ms-workflow/
https://pure.royalholloway.ac.uk/en/publications/seizure-control-by-decanoic-acid-through-direct-ampa-receptor-inh/
https://resolvemass.ca/product/decanoic-d19-acid-cas-88170-22-3/
https://pubmed.ncbi.nlm.nih.gov/26608744/
https://resolvemass.ca/product/decanoic-d19-acid-cas-88170-22-3/
https://pubmed.ncbi.nlm.nih.gov/26608744/
https://resolvemass.ca/product/decanoic-d19-acid-cas-88170-22-3/
https://pubmed.ncbi.nlm.nih.gov/26608744/
https://resolvemass.ca/product/decanoic-d19-acid-cas-88170-22-3/
https://www.researchgate.net/publication/284728313_Seizure_control_by_decanoic_acid_through_direct_AMPA_receptor_inhibition
https://pure.royalholloway.ac.uk/en/publications/seizure-control-by-decanoic-acid-through-direct-ampa-receptor-inh/
https://pure.royalholloway.ac.uk/en/publications/seizure-control-by-decanoic-acid-through-direct-ampa-receptor-inh/
https://www.glpbio.com/sp/decanoic-acid-d19.html
https://www.benchchem.com/product/b1591744?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4805082/
https://pure.royalholloway.ac.uk/en/publications/seizure-control-by-decanoic-acid-through-direct-ampa-receptor-inh/
https://pubmed.ncbi.nlm.nih.gov/26608744/
https://kcasbio.com/blogs/recognizing-the-importance-of-internal-standards-and-workflows-in-bioanalytical-lc-ms-ms/
https://www.nebiolab.com/what-are-the-best-practices-of-lc-ms-internal-standards/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Metabolomics and Lipidomics: Used to accurately measure levels of decanoic acid in studies
of fatty acid metabolism.[2][3]

o Pharmacokinetic (PK) Studies: Essential for quantifying drug candidates that are structurally
similar to fatty acids or for studying the effect of drugs on fatty acid metabolism.

 Clinical Diagnostics: Can be used in the development of diagnostic tests, for example,
altered plasma levels of decanoic acid have been investigated as a potential biomarker for
colorectal cancer.[7]

o Drug Development: The unlabeled form, decanoic acid, is studied for its therapeutic
potential, including its role as a non-competitive inhibitor of AMPA receptors, which has
antiseizure effects.[4][5] Decanoic acid-d19 is crucial for accurately measuring the
concentration of the active compound in these studies.

Experimental Protocols and Methodologies

The use of Decanoic acid-d19 as an internal standard is a cornerstone of quantitative mass
spectrometry. Below is a representative protocol for the quantification of decanoic acid in a
biological plasma sample using LC-MS/MS.

Protocol: Quantification of Decanoic Acid in Plasma
using LC-MS/MS

1. Preparation of Stock and Working Solutions:

o Decanoic Acid Standard Stock: Prepare a 1 mg/mL stock solution of unlabeled decanoic acid
in methanol.

« Internal Standard (IS) Stock: Prepare a 1 mg/mL stock solution of Decanoic acid-d19 in
methanol.

o Working Solutions: Create a series of calibration standards by serially diluting the decanoic
acid stock solution. Prepare a fixed-concentration IS working solution (e.g., 100 ng/mL) by
diluting the IS stock.[11][12]

2. Sample Preparation and Extraction:

e Thaw plasma samples on ice.
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e To 100 pL of each plasma sample (calibrator, quality control, or unknown), add a precise
volume (e.g., 10 pL) of the Decanoic acid-d19 internal standard working solution.[11][13]
This step should be done as early as possible to account for variability in the entire workflow.
[13]

» Vortex briefly to mix.

e Precipitate proteins by adding 300 pL of cold acetonitrile. Vortex vigorously for 1 minute.

o Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the
precipitated proteins.[11]

» Carefully transfer the supernatant to a new tube or vial for LC-MS/MS analysis.[12]

3. LC-MS/MS Analysis:

e Liquid Chromatography (LC):

e Column: C18 reverse-phase column.

» Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).

e Flow Rate: 0.4 mL/min.

e Injection Volume: 5-10 pL.

e Mass Spectrometry (MS/MS):

« lonization Mode: Electrospray lonization (ESI), typically in negative mode for carboxylic
acids.

e Detection Mode: Multiple Reaction Monitoring (MRM).[11]

 MRM Transitions: Monitor specific precursor-to-product ion transitions for both decanoic acid
and Decanoic acid-d19.

4. Data Analysis and Quantification:

 Integrate the peak areas for both the analyte (decanoic acid) and the internal standard
(Decanoic acid-d19).

o Calculate the ratio of the analyte peak area to the internal standard peak area for all
samples.

o Generate a calibration curve by plotting the peak area ratio against the known
concentrations of the calibration standards.

o Determine the concentration of decanoic acid in the unknown samples by interpolating their
peak area ratios from the calibration curve.[13]

Visualizing Workflows and Pathways
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Diagrams are essential for illustrating complex experimental processes and biological
mechanisms.
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Caption: Workflow for using Decanoic acid-d19 as an internal standard.

Biological Interaction: Inhibition of AMPA Receptors

Unlabeled decanoic acid has been identified as a direct, non-competitive antagonist of AMPA
(a-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) receptors, a key mechanism
contributing to the antiseizure effects of the medium-chain triglyceride (MCT) ketogenic diet.[2]
[4][5] It binds to a site on the M3 helix of the AMPA-GIuA2 transmembrane domain, which is
involved in channel gating, thereby inhibiting excitatory neurotransmission.[2][3][4][14]

Decanoic Acid
(Non-competitive Antagonist)

Glutamate (Agonist)

Binds
AMPA Receptor (Postsxyp/tic Neuron)

Ligand-Binding Domain | Transmembrane Domain (M3 Helix) | lon Channel Pore

Conformational Change\Allosteric Modulation

lon Channel Opens o
[ (Na+ Influx) ] lon Channel Inhibition

Reduced Neuronal
Excitability

Click to download full resolution via product page

Caption: Mechanism of Decanoic Acid's inhibition of the AMPA receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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